molecular formula C2H10NO3PS B590314 O,O-Dimethyl Phosphorothionate-13C2 Ammonium Salt CAS No. 1330052-30-6

O,O-Dimethyl Phosphorothionate-13C2 Ammonium Salt

Cat. No. B590314
CAS RN: 1330052-30-6
M. Wt: 161.124
InChI Key: GIUYHMYPEVIYCM-AWQJXPNKSA-N
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Description

O,O-Dimethyl Phosphorothionate-13C2 Ammonium Salt, also known as O,O-Dimethyl Phosphorothionate-13C2 Ammonium Salt, is a useful research compound. Its molecular formula is C2H10NO3PS and its molecular weight is 161.124. The purity is usually 95%.
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properties

CAS RN

1330052-30-6

Product Name

O,O-Dimethyl Phosphorothionate-13C2 Ammonium Salt

Molecular Formula

C2H10NO3PS

Molecular Weight

161.124

IUPAC Name

azane;hydroxy-di(methoxy)-sulfanylidene-$l^{5}

InChI

InChI=1S/C2H7O3PS.H3N/c1-4-6(3,7)5-2;/h1-2H3,(H,3,7);1H3/i1+1,2+1;

InChI Key

GIUYHMYPEVIYCM-AWQJXPNKSA-N

SMILES

COP(=S)(O)OC.N

synonyms

Phosphorothioic Acid O,O-Dimethyl Ester-13C2 Ammonium Salt;  Ammonium Methyl Phosphorothioate-13C2 ;  Phosphorothioic Acid O,O-Dimethyl Ester-13C2 Ammonium Salt;  Ammonium O,O-Dimethyl Phosphorothioate-13C2 ;  Ammonium O,O-Dimethyl Thiophosphate-13C2 ; 

Origin of Product

United States

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